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Compound of Interest

Compound Name: Isobutyrophenone

Cat. No.: B147066

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents like isobutyrophenone are paramount to ensuring laboratory
safety and environmental compliance. This guide provides a comprehensive overview of the
necessary procedures for the safe disposal of isobutyrophenone, aligned with established
safety protocols.

Immediate Safety and Handling Precautions

Before initiating any disposal process, it is crucial to handle isobutyrophenone with
appropriate care. This compound is a combustible liquid and can cause skin and eye irritation.
[1][2][3][4] Always work in a well-ventilated area and wear the proper personal protective
equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[1][5]
Avoid all sources of ignition, as isobutyrophenone has a flash point of 84°C (183.2°F).[2][3][5]

Step-by-Step Disposal Procedure

The disposal of isobutyrophenone must be conducted in a manner that prevents
environmental contamination and adheres to regulatory guidelines.

o Waste Classification: The first step is to determine if the isobutyrophenone waste is
classified as hazardous. According to the US EPA guidelines outlined in 40 CFR Parts 261.3,
the waste generator is responsible for this classification.[5] You must also consult state and
local hazardous waste regulations to ensure complete and accurate classification.[2][5]
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Isobutyrophenone is not listed under the RCRA P-Series or U-Series of hazardous wastes.

[5]

o Collection and Storage:

o Collect waste isobutyrophenone in a suitable, clearly labeled, and tightly closed
container.[2][5]

o Store the waste container in a cool, dry, and well-ventilated area, away from incompatible
materials such as strong oxidizing agents and bases.[2][5]

o Keep the container away from heat, sparks, and open flames.[2][5]
» Disposal Method:

o The recommended method for disposal is through a licensed chemical destruction plant or
by controlled incineration with flue gas scrubbing.[1]

o Do not dispose of isobutyrophenone by pouring it down the drain or into sewer systems.

[1][4][6]
o Prevent the chemical from contaminating water, foodstuffs, feed, or seed.[1]
e Spill Management:
o In the event of a spill, immediately remove all sources of ignition.[1][5]
o Absorb the spill with an inert material such as vermiculite, sand, or earth.[4][5]

o Collect the absorbed material and place it in a suitable, sealed container for disposal
following the procedures outlined above.[5][6]

Quantitative Safety Data

For quick reference, the following table summarizes key quantitative data for
isobutyrophenone.
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Property Value

Flash Point 84 °C/ 183.2 °F[2][3][5]
Boiling Point 215 - 217 °C[1][2][3][5][7]
Specific Gravity 0.988 g/cm3[2][3][5][7]
Vapor Pressure 1 mmHg @ 50 °C[2]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of
isobutyrophenone.

Caption: Logical workflow for the safe disposal of isobutyrophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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